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Compound of Interest

Compound Name: Trimethylphosphine oxide

Cat. No.: B1211810

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trimethylphosphine oxide (TMPO) is a hygroscopic, crystalline solid with the chemical
formula CsHeOP. It is commonly utilized in organic synthesis as a ligand and as a reagent for
various chemical transformations. Despite its utility, a thorough understanding of its hazard
profile and proper handling procedures is paramount to ensure the safety of laboratory
personnel. This guide provides an in-depth overview of the safety, handling, and emergency
procedures for trimethylphosphine oxide, compiled from safety data sheets and toxicological

information.

Hazard Identification and Classification

Trimethylphosphine oxide is classified as a hazardous substance. The following tables
summarize its GHS classification and associated hazard statements.

Table 1: GHS Hazard Classification
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Hazard Class Category
Acute Toxicity, Oral Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2
Specific target organ toxicity — single exposure

Category 3

(Respiratory system)

Source: PubChem CID 69609[1]

Table 2: Hazard Statements and Precautionary Statements
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Type Code Statement
Hazard H302 Harmful if swallowed.[1][2][3]
Hazard H315 Causes skin irritation.[1][2][3]
Causes serious eye irritation.
Hazard H319
[11[2][3]
May cause respirator
Hazard H335 o Y ) P Y
irritation.[1][2][3]
Avoid breathing
Precautionary P261 dust/fume/gas/mist/vapors/spr
ay.[2][3]
) Wash skin thoroughly after
Precautionary P264 i
handling.[2][3]
) Do not eat, drink or smoke
Precautionary P270 ] )
when using this product.[2][3]
Wear protective
Precautionary P280 gloves/protective clothing/eye
protection/face protection.[2][3]
IF SWALLOWED: Call a
. POISON CENTER or
Precautionary P301+P312 o
doctor/physician if you feel
unwell.
] IF ON SKIN: Wash with plenty
Precautionary P302+P352
of soap and water.[2][3]
IF IN EYES: Rinse cautiously
with water for several minutes.
Precautionary P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.[2]
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Dispose of contents/container
Precautionary P501 to an approved waste disposal
plant.[2][3]

Physical and Chemical Properties

Understanding the physical and chemical properties of trimethylphosphine oxide is essential
for its safe handling and storage.

Table 3: Physical and Chemical Properties of Trimethylphosphine Oxide

Property Value

Molecular Formula Cs3HeOP[4][5]

Molecular Weight 92.08 g/mol [1][5]

Appearance White crystalline solid[3]

Odor Odorless|[3]

Melting Point 140 - 141 °C[1]

Boiling Point 194 °C[5]

Flash Point 71 °C[5]

Solubility Soluble in water and polar organic solvents.[4]
[6]

Vapor Pressure No information available

Density 0.900 g/cm?3[5]

Toxicological Data

Toxicological data provides crucial information about the potential health effects of a substance.

Table 4: Acute Toxicity Data for Trimethylphosphine Oxide
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Route Species Value

Oral Mouse LD50: 1380 mg/kg

Source: Cayman Chemical Safety Data Sheet[7]

Experimental Protocols

The following are generalized experimental protocols based on OECD guidelines for the
determination of toxicological data.

Acute Oral Toxicity (Based on OECD Guideline 401)

o Objective: To determine the acute oral toxicity of a substance.
o Test Animal: Rat is the preferred species.[7]
e Procedure:
o Healthy, young adult animals are selected and acclimatized to laboratory conditions.
o Animals are fasted overnight prior to dosing.[7]
o The test substance is administered in a single dose by gavage.[7]
o A control group receives the vehicle only.

o Animals are observed for mortality, clinical signs of toxicity, and body weight changes for
at least 14 days.[7]

o A gross necropsy is performed on all animals at the end of the study.[7]

Acute Dermal Irritation (Based on OECD Guideline 404)

» Objective: To assess the potential for a substance to cause skin irritation.
e Test Animal: Albino rabbit is the recommended species.[8]

e Procedure:
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o Asmall area of the animal's back is clipped free of fur 24 hours before the test.

o 0.5 g of the test substance is applied to a small area of intact skin and covered with a
gauze patch.[8]

o The patch is left in place for 4 hours.[8]
o After 4 hours, the patch is removed, and the skin is gently cleansed.

o The skin is examined for erythema and edema at 1, 24, 48, and 72 hours after patch
removal.

o Observations are continued for up to 14 days to assess the reversibility of any effects.[8]

Acute Eye Irritation (Based on OECD Guideline 405)

o Objective: To determine the potential of a substance to cause eye irritation or damage.
o Test Animal: Albino rabbit is the recommended species.[9]
e Procedure:

o Asingle dose of the test substance is applied into the conjunctival sac of one eye of the
animal.[9] The other eye serves as a control.

o The eyelids are held together for a few seconds to prevent loss of the substance.
o The eyes are examined at 1, 24, 48, and 72 hours after instillation.

o Observations of the cornea, iris, and conjunctiva are scored according to a standardized
system.

o The duration of the study is sufficient to evaluate the reversibility of any effects.[9]

Safety and Handling
Engineering Controls
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» Work with trimethylphosphine oxide should be conducted in a well-ventilated area,
preferably in a chemical fume hood.

e Ensure that eyewash stations and safety showers are readily accessible.[2]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[9]
« Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

» Respiratory Protection: If working with large quantities or in a poorly ventilated area, use a
NIOSH-approved respirator with an appropriate cartridge.

Handling and Storage

¢ Avoid contact with skin, eyes, and clothing.

Avoid creating dust.

Keep containers tightly closed when not in use.

Store in a cool, dry, and well-ventilated area away from incompatible materials.

Incompatible materials include strong oxidizing agents.

Emergency Procedures
First-Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[2][9]

o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention if irritation
develops and persists.[2][9]

« Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical attention.[9]
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 Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk
or water. Never give anything by mouth to an unconscious person. Get medical attention
immediately.[9]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: Emits toxic fumes under fire conditions, including oxides of phosphorus.

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[9]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment. Avoid breathing dust.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.

» Methods for Cleaning Up: Sweep up and shovel into a suitable container for disposal. Avoid
generating dust.

Disposal Considerations

Dispose of waste and contaminated materials in accordance with federal, state, and local
regulations.

Logical Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of
trimethylphosphine oxide in a research environment.
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Safe handling workflow for trimethylphosphine oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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